Cas no 898771-45-4 (3'-Azetidinomethyl-2-carboethoxybenzophenone)

• Product Name: 3'-Azetidinomethyl-2-carboethoxybenzophenone
• CAS No: 898771-45-4
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• MDL: MFCD03842074
• CID: 1947245
• PubChem ID: 24724848
• Update Time: 2025-06-14

3'-Azetidinomethyl-2-carboethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 3'-AZETIDINOMETHYL-2-CARBOETHOXYBENZOPHENONE
• ethyl 2-[3-(azetidin-1-ylmethyl)benzoyl]benzoate
• LogP
• 3'-AZETIDIN-1-YLMETHYL-2-CARBOETHOXYBENZOPHENONE
• DTXSID10643245
• 898771-45-4
• SB51590
• MFCD03842074
• Ethyl2-(3-(azetidin-1-ylmethyl)benzoyl)benzoate
• Ethyl 2-{3-[(azetidin-1-yl)methyl]benzoyl}benzoate
• AKOS016020467
• Ethyl 2-(3-(azetidin-1-ylmethyl)benzoyl)benzoate
• 3'-Azetidinomethyl-2-carboethoxybenzophenone

• MDL： MFCD03842074
• Inchi： 1S/C20H21NO3/c1-2-24-20(23)18-10-4-3-9-17(18)19(22)16-8-5-7-15(13-16)14-21-11-6-12-21/h3-5,7-10,13H,2,6,11-12,14H2,1H3
• InChI Key： NOMYNSBGVWAJMS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)OCC)C1=CC=CC(=C1)CN1CCC1

Computed Properties

• Exact Mass: 323.15200
• Monoisotopic Mass: 323.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 3.23790

Additional information on 3'-Azetidinomethyl-2-carboethoxybenzophenone

Comprehensive Overview of 3'-Azetidinomethyl-2-carboethoxybenzophenone (CAS No. 898771-45-4): Properties, Applications, and Industry Insights

3'-Azetidinomethyl-2-carboethoxybenzophenone (CAS No. 898771-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This benzophenone derivative incorporates an azetidinyl moiety and an ester functional group, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₉H₁₉NO₃, reflects a balanced hydrophobicity and reactivity, which is critical for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 3'-Azetidinomethyl-2-carboethoxybenzophenone has surged, driven by advancements in small-molecule therapeutics and catalysis research. Researchers frequently search for "benzophenone derivatives in drug design" or "azetidine-containing compounds," highlighting the compound's relevance in modern medicinal chemistry. Its carboxyethyl group further enhances its utility as a building block for peptide mimetics and enzyme inhibitors, aligning with trends in targeted therapy development.

The synthesis of CAS No. 898771-45-4 typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution, to achieve the desired stereochemistry and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for quality control, ensuring compliance with GMP standards for pharmaceutical use. This rigorous characterization addresses common queries like "how to verify benzophenone derivative purity"—a key concern for industrial buyers.

Beyond pharmaceuticals, 3'-Azetidinomethyl-2-carboethoxybenzophenone finds niche applications in UV-curable coatings and photoinitiator systems, where its aromatic ketone structure contributes to light absorption properties. Environmental considerations, such as "green synthesis of benzophenone analogs," are increasingly shaping R&D priorities, prompting innovations in solvent-free reactions and catalytic methods for this compound's production.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalability to meet global demand. Regulatory frameworks like REACH and ICH guidelines govern its handling, with safety data sheets (SDS) detailing proper storage conditions (e.g., inert atmosphere, low humidity). These factors address frequently searched terms such as "stable azetidine derivatives for long-term storage."

In summary, 3'-Azetidinomethyl-2-carboethoxybenzophenone exemplifies the intersection of structural complexity and functional adaptability in fine chemicals. Its role in next-generation drug candidates and advanced materials ensures sustained scientific and industrial interest, while evolving synthetic strategies continue to optimize its accessibility for diverse applications.